4-((6-acetamidopyridazin-3-yl)thio)-N-(3-fluoro-4-methylphenyl)butanamide

• IUPAC Name: 4-(6-acetamidopyridazin-3-yl)sulfanyl-N-(3-fluoro-4-methylphenyl)butanamide
• InChI: InChI=1S/C17H19FN4O2S/c1-11-5-6-13(10-14(11)18)20-16(24)4-3-9-25-17-8-7-15(21-22-17)19-12(2)23/h5-8,10H,3-4,9H2,1-2H3,(H,20,24)(H,19,21,23)
• InChI Key: WJDGFMNBWGEGST-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CCCSC2=NN=C(C=C2)NC(=O)C)F
• Molecular Formula: C17H19FN4O2S
• Molecular Weight: 362.4 g/mol

Description

4-((6-acetamidopyridazin-3-yl)thio)-N-(3-fluoro-4-methylphenyl)butanamide is a chemical compound that has been extensively studied in scientific research due to its potential therapeutic applications. This compound is commonly referred to as AP3B and belongs to the class of pyridazine derivatives.

Scientific Research Applications

Chemical Synthesis and Analysis

Chemical compounds with complex structures, such as "4-((6-acetamidopyridazin-3-yl)thio)-N-(3-fluoro-4-methylphenyl)butanamide," often serve as key subjects in the development of analytical and synthetic methodologies. For example, high-performance liquid chromatographic (HPLC) techniques have been developed for the determination of biologically important thiols, showcasing the importance of advanced analytical methods in the synthesis and analysis of similar compounds (Gatti et al., 1990).

Biological Activity and Pharmacological Potential

Compounds featuring acetamide, pyridazin, and thioether groups are often explored for their biological activities. For instance, research into phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors highlights the pharmacological potential of heterocyclic compounds in cancer treatment (Stec et al., 2011). Similarly, the synthesis and antitumor activity evaluation of novel N-(5-benzyl-4-(tert-butyl)thiazol-2-yl)-2-(piperazin-1-yl)acetamides demonstrate the ongoing search for new anticancer agents (Wu et al., 2017).

Methodological Developments in Drug Synthesis

Research also focuses on the methodological advancements in drug synthesis. For instance, the Fe-catalyzed synthesis of flunarizine, a drug used to treat migraines and other conditions, showcases the importance of efficient synthesis techniques for pharmaceutical applications (Shakhmaev et al., 2016).